4-Acetoxycyclohexyl Isocyanate-d10
Description
4-Acetoxycyclohexyl Isocyanate-d10 is a deuterated derivative of 4-Acetoxycyclohexyl Isocyanate (CAS: 72586-76-6), where ten hydrogen atoms are replaced with deuterium. The parent compound features a cyclohexane backbone substituted with an acetoxy group (-OAc) and an isocyanate (-NCO) group. Deuterated analogs like this are typically employed in analytical chemistry, such as nuclear magnetic resonance (NMR) spectroscopy or mass spectrometry, where isotopic labeling enhances detection accuracy and reduces interference .
Properties
Molecular Formula |
C₉H₃D₁₀NO₃ |
|---|---|
Molecular Weight |
193.27 |
Synonyms |
4-Isocyanatocyclohexanol 1-Acetate-d10; 4-Isocyanatocyclohexanol Acetate (Ester)-d10 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Functional Comparison
*Non-deuterated form; deuterated analog shares the same backbone.
Table 2: Estimated Physical Properties
| Compound Name | Molecular Formula (Estimated) | Molecular Weight (g/mol) |
|---|---|---|
| 4-Acetoxycyclohexyl Isocyanate | C₉H₁₃NO₃ | 183.20 |
| 4-Acetoxycyclohexyl Isocyanate-d10 | C₉D₁₀H₃NO₃ | 220.24 |
| Hexamethylene-1,6-diisocyanate (HDI) | C₆H₁₂N₂O₂ | 168.17 |
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